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Compound of Interest

Compound Name: alpha-Humulen

Cat. No.: B1261775

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analysis of a-Humulene. It includes detailed experimental protocols for its isolation and
characterization, along with insights into its biological signaling pathways.

Chemical Structure and Properties of a-Humulene

a-Humulene, also known as a-caryophyllene, is a naturally occurring monocyclic
sesquiterpene. Its structure is characterized by an 11-membered ring containing three non-
conjugated trans double bonds. It is an isomer of 3-caryophyllene.

Key ldentifiers and Properties:
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Property Value

Molecular Formula CisH24[1][2]

IUPAC Name (1E,4E,8E)-2,6,6,9-Tetramethylcycloundeca-
1,4,8-triene

CAS Number 6753-98-6

Molecular Weight 204.35 g/mol [1][2]

Appearance Pale yellowish-green clear liquid

Density Approximately 0.889 g/mL at 20 °C

Boiling Point 166-168 °C

SMILES CC1=CCCcC(C)(C)C=CcCcC(=CC1)C

InChl Key FAMPSKZZVDUYOS-HRGUGZIWSA-N

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and structural elucidation of a-Humulene.

Below are the characteristic spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH-NMR Spectral Data (CDCls, 400 MHz)
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Chemical Shift (6, ppm) Multiplicity Assighment
5.58 dt H-1
5.10-5.00 m H-5, H-8

2.50 br d H-2
2.20-2.05 m H-4, H-7

1.62 S H-12

1.45 S H-13

1.05 S H-14, H-15

13C-NMR Spectral Data (CDCls, 100 MHz)

Chemical Shift (6, ppm)

Carbon Atom

141.4 C-1

134.9 C-9

131.7 C-5

126.4 C-2

124.8 C-8

40.1 C-14

39.8 C-7

38.7 C-10

34.8 C-6

28.5 C-14, C-15
25.9 C-3

17.6 C-13

16.2 C-12
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Mass Spectrometry (MS)

The electron ionization (El) mass spectrum of a-Humulene shows a molecular ion peak at m/z
204. The fragmentation pattern is characteristic of sesquiterpenes, with major fragments
resulting from the cleavage of the macrocyclic ring.

Major Fragments in EI-Mass Spectrum

m/z Relative Intensity (%) Possible Fragment
204 15 M]*

189 10 [M-CHs]*
161 25 [M-CsH7]*
136 30 [C1oH16]*
121 55 [CoH13]*
105 40 [CeHs]*
93 100 [C7He]*
81 60 [CeHo]*
69 75 [CsHe]*
41 85 [C3Hs]*

Experimental Protocols
Isolation of a-Humulene by Hydrodistillation

This protocol describes a general method for the isolation of a-Humulene from clove buds, a
common source.

Materials and Equipment:
e Ground clove buds (50 g)

 Distilled water (400 mL)
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Round-bottom flask (1000 mL)
Clevenger-type apparatus

Heating mantle

Separatory funnel (250 mL)
Dichloromethane (CH2Clz2)
Anhydrous sodium sulfate (Na2S0a)

Rotary evaporator

Procedure:

Place 50 g of ground clove buds into a 1000 mL round-bottom flask.
Add 400 mL of distilled water to the flask to create a slurry.[3]

Set up the hydrodistillation apparatus with the Clevenger trap.

Heat the flask using a heating mantle to bring the water to a boil.

Continue distillation for 3-4 hours, collecting the distillate in the Clevenger trap. The essential
oil will separate as an upper layer.

After cooling, carefully collect the oil layer. For a more complete extraction, transfer the entire
distillate to a separatory funnel and extract three times with 15 mL portions of
dichloromethane.[4]

Combine the organic extracts and dry over anhydrous sodium sulfate.
Filter to remove the drying agent.

Remove the dichloromethane solvent using a rotary evaporator under reduced pressure to
yield the essential oil enriched in a-Humulene.
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Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

This protocol outlines the typical parameters for the analysis of a-Humulene in an essential oil
sample.

Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890A or equivalent

o Mass Spectrometer: Agilent 5975C or equivalent

e Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 pm film thickness) or equivalent non-polar
column.

e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

¢ Injector Temperature: 250 °C

e Injection Volume: 1 pL (split ratio 50:1)

e Oven Temperature Program:

o Initial temperature: 60 °C, hold for 2 minutes.

o Ramp: 3 °C/min to 240 °C.

o Hold at 240 °C for 5 minutes.

o MS Transfer Line Temperature: 280 °C

e lon Source Temperature: 230 °C

¢ lonization Energy: 70 eV

Mass Scan Range: 40-400 amu

Sample Preparation:

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Dilute the essential oil sample 1:100 in a suitable solvent such as hexane or ethyl acetate.
e Inject the diluted sample into the GC-MS system.

« |dentify a-Humulene based on its retention time and comparison of its mass spectrum with a
reference library (e.g., NIST).

Biological Signhaling Pathways

o-Humulene has demonstrated significant anti-inflammatory and antibacterial properties
through the modulation of specific signaling pathways.

Anti-inflammatory Activity via NF-kB Pathway Inhibition

ao-Humulene exerts its anti-inflammatory effects by inhibiting the activation of the transcription
factor NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells). In resting cells,
NF-kB is sequestered in the cytoplasm by an inhibitory protein, IkBa. Inflammatory stimuli, such
as TNF-q, lead to the phosphorylation and subsequent degradation of IkBa, allowing the p65
subunit of NF-kB to translocate to the nucleus and initiate the transcription of pro-inflammatory
genes. Evidence suggests that a-Humulene can inhibit this process by preventing the nuclear
translocation of the p65 subunit.
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Caption: a-Humulene inhibits the NF-kB signaling pathway.

Antibacterial Mechanism via Efflux Pump Inhibition

Many bacteria develop multidrug resistance by utilizing efflux pumps, which are membrane
proteins that actively transport antibiotics out of the cell, preventing them from reaching their
target. a-Humulene has been shown to act as an efflux pump inhibitor. By blocking these
pumps, it increases the intracellular concentration of antibiotics, thereby restoring their efficacy
against resistant bacterial strains.
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Caption: a-Humulene acts as an efflux pump inhibitor in bacteria.

Experimental and Analytical Workflow

The overall process for obtaining and characterizing a-Humulene from a natural source
involves several key stages, from extraction to detailed analysis and biological testing.
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Caption: Workflow for a-Humulene isolation and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
of a-Humulene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261775#what-is-the-chemical-structure-of-alpha-
humulene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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